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Compound of Interest

Compound Name: MCC950

Cat. No.: B1663521 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the proper

disposal of MCC950, a potent and selective NLRP3 inflammasome inhibitor. While some

sources classify MCC950 as non-hazardous, a cautious approach is recommended due to the

limited availability of definitive disposal protocols.[1][2] Always consult your institution's

Environmental Health and Safety (EHS) department for specific guidance and to ensure

compliance with local, state, and federal regulations.

Key Safety and Handling Information
Before proceeding with disposal, it is crucial to be aware of the safety information gathered

from various Safety Data Sheets (SDS).
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Parameter Information Source

Hazard Classification
Not classified as a hazardous

substance or mixture.

AbMole BioScience[1],

Cayman Chemical Co.[2]

Should be considered

hazardous until further

information becomes available.

Cayman Chemical[3]

Personal Protective Equipment

(PPE)

Use full personal protective

equipment. Avoid breathing

vapors, mist, dust or gas.

AbMole BioScience[1]

First Aid Measures

In case of inhalation, skin

contact, eye contact, or

ingestion, follow standard first

aid procedures and seek

medical attention.

AbMole BioScience[1]

Fire Fighting Measures

Use water spray, dry chemical,

foam, and carbon dioxide fire

extinguisher.

AbMole BioScience[1]

Accidental Release

Use full PPE, ensure adequate

ventilation, and prevent further

leakage. Absorb solutions with

liquid-binding material and

decontaminate surfaces with

alcohol.

AbMole BioScience[1]

Step-by-Step Disposal Procedures
The appropriate disposal method for MCC950 depends on its form (solid or in solution) and the

quantity to be discarded. The following procedures are based on general best practices for

laboratory chemical waste management.

For Solid (Unused or Expired) MCC950:
Hazard Assessment: Although some SDSs state that MCC950 is not hazardous, it is prudent

to handle it as a chemical waste. Do not dispose of solid MCC950 in the regular trash.
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Packaging:

Ensure the MCC950 is in its original, clearly labeled container if possible.

If the original container is not available, use a new, clean, and compatible container. Label

the container clearly with "MCC950" and any known hazard information.

Make sure the container is securely sealed.

Waste Collection:

Store the packaged solid waste in a designated chemical waste accumulation area within

the laboratory.

Contact your institution's EHS department to arrange for pickup and disposal as chemical

waste.

For MCC950 Solutions (e.g., in DMSO or aqueous
buffers):

Solvent Hazard: The disposal procedure for MCC950 solutions is primarily dictated by the

hazards of the solvent used.

Solutions in Organic Solvents (e.g., DMSO, ethanol, DMF): These solutions should be

treated as flammable and/or toxic waste.

Collect the waste solution in a designated, properly labeled solvent waste container.

Ensure the waste container is compatible with the solvent.

Do not mix incompatible waste streams.

Arrange for disposal through your institution's hazardous waste program.

Aqueous Solutions: The disposal of aqueous solutions of MCC950 requires careful

consideration.
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Consult Local Regulations: Before considering drain disposal, you must consult your

institution's EHS guidelines and local wastewater regulations. Many institutions prohibit

the drain disposal of any laboratory chemicals, regardless of their perceived hazard.

If Drain Disposal is Permitted (with EHS approval):

Ensure the concentration of MCC950 is very low.

Flush the drain with copious amounts of water (at least 100-fold excess) before,

during, and after disposal to ensure adequate dilution.

If Drain Disposal is Prohibited:

Collect the aqueous waste in a designated, labeled container.

Arrange for pickup and disposal through your institution's chemical waste program.

For Contaminated Labware (e.g., pipette tips, tubes,
gloves):

Solid Waste:

Dispose of grossly contaminated solid labware (e.g., visible powder) as chemical waste.

Place these items in a sealed, labeled bag or container for collection by EHS.

For items with minimal residual contamination, follow your institution's guidelines for

chemically contaminated solid waste.

Glassware:

Decontaminate glassware by rinsing with a suitable solvent (e.g., ethanol or acetone).

Collect the rinsate as hazardous waste.

After decontamination, the glassware can typically be washed and reused or disposed of

as regular broken glass.
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

MCC950.
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Caption: Decision workflow for the proper disposal of MCC950 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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